Cas no 1240527-14-3 (2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 1240527-14-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 4579848
• Update Time: 2025-06-14

2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-(aminomethyl)pyrido[1,2-a]pyrimidin-4-one
• Z105196896

• Inchi： 1S/C9H9N3O/c10-6-7-5-9(13)12-4-2-1-3-8(12)11-7/h1-5H,6,10H2
• InChI Key： QZENZOKMVUQPGC-UHFFFAOYSA-N
• SMILES： O=C1C=C(CN)N=C2C=CC=CN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 363
• XLogP3: -0.9
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one

Comprehensive Analysis of 2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 1240527-14-3) and Its Applications

2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one, identified by its CAS number 1240527-14-3, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrido[1,2-a]pyrimidinone family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its unique structural features and functional groups.

The aminomethyl moiety in 2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one provides a versatile site for chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in the development of kinase inhibitors and GPCR-targeted therapeutics, which are hot topics in modern drug development. Given the rising demand for precision medicine and personalized therapies, this compound's potential applications align well with current industry trends.

From a synthetic chemistry perspective, CAS No. 1240527-14-3 offers several advantages. Its pyrimidinone core is structurally stable, yet reactive enough to participate in various coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura cross-coupling. These properties make it a favorite among medicinal chemists working on small-molecule drug candidates. Additionally, its solubility profile allows for easy formulation in both aqueous and organic media, a critical factor in preclinical development.

In the context of AI-driven drug discovery, 2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one has been flagged by machine learning algorithms as a promising scaffold for virtual screening campaigns. This aligns with the growing interest in computational chemistry and in silico modeling, where researchers seek to identify novel bioactive compounds more efficiently. The compound's molecular weight and lipophilicity parameters also fall within the desirable range for orally bioavailable drugs, further enhancing its appeal.

Beyond pharmaceuticals, 1240527-14-3 has shown potential in material science applications. Its conjugated system and nitrogen-rich structure make it a candidate for developing organic semiconductors or fluorescent probes. This versatility has led to increased patent activity around derivatives of this compound, particularly in the fields of optoelectronics and bioimaging.

Quality control of 2-(aminomethyl)-4H-pyrido[1,2-a]pyrimidin-4-one is another area of focus. Advanced analytical techniques like HPLC and LC-MS are employed to ensure high purity, which is crucial for research and industrial applications. The compound's stability under various conditions has been thoroughly investigated, with studies confirming its robustness in both acidic and neutral environments.

As the scientific community continues to explore heterocyclic chemistry, compounds like 1240527-14-3 remain at the forefront of innovation. Its balanced combination of reactivity and stability, coupled with its drug-like properties, ensures its relevance in multiple cutting-edge research areas. Future directions may include exploring its potential in proteolysis targeting chimeras (PROTACs) or as a covalent inhibitor scaffold, both of which are rapidly growing fields in medicinal chemistry.